Cas no 117490-40-1 (Theobromine-D6)
Theobromine-D6 structure
Product Name:Theobromine-D6
CAS No:117490-40-1
MF:C7H8N4O2
MW:186.20099067688
CID:824345
Update Time:2025-10-28
Theobromine-D6 Chemical and Physical Properties
Names and Identifiers
-
- Theobromine-D6
- 3,7-Dimethylxanthine-d6
- Diurobromine-d6
- Santheose-d6
- Teobromin-d6
- Thesal-d6
- NSC 5039-d6
- SC 15090-d6
- 3,7-Dimethylxanthine-[D6] (Theobromine)
- 3,7-Dimethylxanthine-(dimethyl-d6)
-
- Inchi： 1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)/i1D3,2D3
- InChI Key： YAPQBXQYLJRXSA-WFGJKAKNSA-N
- SMILES： O=C1C2=C(N=CN2C([2H])([2H])[2H])N(C([2H])([2H])[2H])C(N1)=O
Computed Properties
- Exact Mass: 186.10200
Experimental Properties
- Melting Point: >300°C
- PSA: 72.68000
- LogP: -1.03970
Theobromine-D6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 705357-2MG |
Theobromine-D6 |
117490-40-1 | 98% | 2mg |
¥2871.74 | 2023-11-27 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 705357-5MG |
Theobromine-D6 |
117490-40-1 | 98% | 5mg |
¥6643.86 | 2023-11-27 | |
| TRC | T343802-1mg |
Theobromine-d6 |
117490-40-1 | 1mg |
$ 196.00 | 2023-09-05 | ||
| TRC | T343802-2mg |
Theobromine-d6 |
117490-40-1 | 2mg |
$ 368.00 | 2023-09-05 | ||
| TRC | T343802-5mg |
Theobromine-d6 |
117490-40-1 | 5mg |
$ 888.00 | 2023-09-05 | ||
| ChemScence | CS-0179673-2mg |
Theobromine-d6 |
117490-40-1 | 2mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0179673-5mg |
Theobromine-d6 |
117490-40-1 | 5mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0179673-1mg |
Theobromine-d6 |
117490-40-1 | 1mg |
$0.0 | 2022-04-28 | ||
| eNovation Chemicals LLC | Y1258852-1mg |
1H-Purine-2,6-dione, 3,7-dihydro-3,7-di(methyl-d3)- |
117490-40-1 | 98%D | 1mg |
$1345 | 2024-07-28 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-208434-1 mg |
Theobromine-d6, |
117490-40-1 | 1mg |
￥2,106.00 | 2023-07-11 |
Theobromine-D6 Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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